Daurinoline
Overview
Description
Daurinoline is a natural product found in Menispermum canadense and Menispermum dauricum . It has a molecular formula of C37H42N2O6 . It has been suggested that Daurinoline may be a potential anti-tumor agent or chemosensitizer for chemo-resistant non-small cell lung cancer (NSCLC) research .
Molecular Structure Analysis
Daurinoline contains a total of 92 bonds; 50 non-H bonds, 24 multiple bonds, 9 rotatable bonds, 24 aromatic bonds, 6 six-membered rings, 2 ten-membered rings, 2 tertiary amines (aliphatic), 2 aromatic hydroxyls, and 4 ethers (aromatic) .Physical And Chemical Properties Analysis
Daurinoline has a molecular weight of 610.7 g/mol . Other physical and chemical properties are not explicitly mentioned in the search results.Scientific Research Applications
Application in Non-Small Cell Lung Cancer Treatment
Specific Scientific Field
Oncology, specifically the treatment of non-small cell lung cancer (NSCLC) .
Summary of the Application
Daurinoline has been studied for its potential to suppress the migration and invasion of chemo-resistant human NSCLC cells . It’s suggested that Daurinoline could restore the sensitivity of resistant cells to chemotherapy .
Methods of Application or Experimental Procedures
In the study, Daurinoline was applied to chemo-resistant NSCLC cells. The effects on cell proliferation, migration, invasion, and epithelial-mesenchymal transition (EMT) phenotype were observed .
Results or Outcomes
Daurinoline was found to inhibit the proliferation, migration, invasion, and EMT phenotype of chemo-resistant NSCLC cells. These effects were associated with EMT and Notch-1 reversal . Moreover, Daurinoline could significantly enhance the anti-tumor effect of Taxol .
Application in Pharmaceuticals, Cosmetics, and Health Products
Specific Scientific Field
Pharmaceuticals, Cosmetics, and Health Products .
Summary of the Application
Daurinoline is widely used in research in the fields of pharmaceuticals, cosmetics, and health products . It’s considered a potential anti-tumor agent or chemosensitizer for chemo-resistant NSCLC research .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures in these fields are not detailed in the sources. However, it’s likely that Daurinoline is incorporated into various product formulations for research purposes .
Results or Outcomes
The outcomes of these applications are not specified in the sources. However, the use of Daurinoline in these fields suggests it may have beneficial properties that are being explored in the development of new products .
Safety And Hazards
properties
IUPAC Name |
(1R)-1-[[4-[5-[[(1R)-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-1-yl]methyl]-2-hydroxyphenoxy]phenyl]methyl]-7-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-6-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C37H42N2O6/c1-38-14-12-25-19-33(41)34(42-3)21-28(25)30(38)16-23-6-9-27(10-7-23)45-35-18-24(8-11-32(35)40)17-31-29-22-37(44-5)36(43-4)20-26(29)13-15-39(31)2/h6-11,18-22,30-31,40-41H,12-17H2,1-5H3/t30-,31-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APIHNXDZCYDPTF-FIRIVFDPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)OC4=C(C=CC(=C4)CC5C6=CC(=C(C=C6CCN5C)OC)OC)O)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCC2=CC(=C(C=C2[C@H]1CC3=CC=C(C=C3)OC4=C(C=CC(=C4)C[C@@H]5C6=CC(=C(C=C6CCN5C)OC)OC)O)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C37H42N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
610.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Daurinoline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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